Cas no 51133-90-5 (2,2-Dimethyl-1,3-dioxane)
2,2-Dimethyl-1,3-dioxane structure
Product Name:2,2-Dimethyl-1,3-dioxane
CAS No:51133-90-5
MF:C6H12O2
MW:116.158282279968
CID:381242
Update Time:2023-08-02
2,2-Dimethyl-1,3-dioxane Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane, dimethyl-
- 1,3-BUTYLENE GLYCOL ACETAL
- 2,2-Dimethyl-1,3-dioxane
- 1,3-Dioxane, 2,2-dimethyl-
- NSC193331
- m-Dioxane,2-dimethyl-
- 2,2-Dimethyl-[1,3]dioxane
- (R)-(dimethyl)-1,3-dioxane
- RPLSBADGISFNSI-UHFFFAOYSA-N
-
- Inchi: 1S/C6H12O2/c1-6(2)7-4-3-5-8-6/h3-5H2,1-2H3
- InChI Key: RPLSBADGISFNSI-UHFFFAOYSA-N
- SMILES: O1CCCOC1(C)C
Computed Properties
- Exact Mass: 116.08373
- Monoisotopic Mass: 116.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 70.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5
Experimental Properties
- Density: 0.914
- Boiling Point: 115.5°Cat760mmHg
- Flash Point: 23.8°C
2,2-Dimethyl-1,3-dioxane Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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